eicosanoic acid, 2-hydroxy-3-[[(9Z)-1-oxo-9-octadecen-1-yl]oxy]propyl ester

• IUPAC Name: [2-hydroxy-3-[(Z)-octadec-9-enoyl]oxypropyl] icosanoate
• InChI: InChI=1S/C41H78O5/c1-3-5-7-9-11-13-15-17-19-20-22-24-26-28-30-32-34-36-41(44)46-38-39(42)37-45-40(43)35-33-31-29-27-25-23-21-18-16-14-12-10-8-6-4-2/h18,21,39,42H,3-17,19-20,22-38H2,1-2H3/b21-18-
• InChI Key: CPMUKIVRNRJKFG-UZYVYHOESA-N
• Canonical SMILES: CCCCCCCCCCCCCCCCCCCC(=O)OCC(COC(=O)CCCCCCCC=CCCCCCCCC)O
• Isomeric SMILES: CCCCCCCCCCCCCCCCCCCC(=O)OCC(COC(=O)CCCCCCC/C=C\CCCCCCCC)O
• Molecular Formula: C41H78O5
• Molecular Weight: 651.1 g/mol

Description

1-Oleoyl-3-Arachidoyl-rac-glycerol is a diacylglycerol compound that contains oleic acid at the sn-1 position and arachidic acid at the sn-3 position . This compound is part of the glycerolipid family, which plays a crucial role in lipid biochemistry and has various applications in scientific research .

Scientific Research Applications

1-Oleoyl-3-Arachidoyl-rac-glycerol has diverse applications in scientific research:

Chemistry: Used as a standard in lipid analysis and as a reagent in organic synthesis.

Biology: Studied for its role in cellular signaling and membrane structure.

Medicine: Investigated for its potential in drug delivery systems and as a bioactive lipid.

Industry: Utilized in the formulation of cosmetics and food additives.

Preparation Methods

Synthetic Routes and Reaction Conditions: 1-Oleoyl-3-Arachidoyl-rac-glycerol can be synthesized through esterification reactions. The process involves the reaction of oleic acid and arachidic acid with glycerol in the presence of a catalyst . The reaction conditions typically include:

Temperature: Moderate temperatures around 60-80°C.

Catalyst: Acidic catalysts such as sulfuric acid or p-toluenesulfonic acid.

Solvent: Organic solvents like chloroform or hexane to dissolve the reactants.

Industrial Production Methods: Industrial production of 1-Oleoyl-3-Arachidoyl-rac-glycerol follows similar synthetic routes but on a larger scale. The process involves:

Batch or Continuous Reactors: To maintain consistent reaction conditions.

Purification: Techniques such as distillation or chromatography to achieve high purity levels.

Chemical Reactions Analysis

Types of Reactions: 1-Oleoyl-3-Arachidoyl-rac-glycerol undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding epoxides or hydroxyl derivatives.

Reduction: Reduction reactions can convert the ester groups to alcohols.

Substitution: Nucleophilic substitution reactions can replace the ester groups with other functional groups.

Common Reagents and Conditions:

Oxidation: Reagents like potassium permanganate or hydrogen peroxide under mild conditions.

Reduction: Lithium aluminum hydride or sodium borohydride in anhydrous solvents.

Substitution: Nucleophiles such as amines or thiols in the presence of a base.

Major Products:

Oxidation Products: Epoxides, hydroxyl derivatives.

Reduction Products: Alcohols.

Substitution Products: Amides, thioesters.